Cas no 551930-74-6 (N-(2-((4-Bromophenyl)sulfanyl)ethyl)-2-phenylacetamide)

• Product Name: N-(2-((4-Bromophenyl)sulfanyl)ethyl)-2-phenylacetamide
• CAS No: 551930-74-6
• MF: C₁₆H₁₆BrNOS
• MW: 350.273342132568
• CID: 5026289
• Update Time: 2023-08-24

N-(2-((4-Bromophenyl)sulfanyl)ethyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-((4-Bromophenyl)sulfanyl)ethyl)-2-phenylacetamide
• N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2-phenylacetamide
• N-(2-(4-bromophenylthio)ethyl)-2-phenylacetamide

• Inchi： 1S/C16H16BrNOS/c17-14-6-8-15(9-7-14)20-11-10-18-16(19)12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)
• InChI Key： KKVUNJOODAOSQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCNC(CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• XLogP3: 4
• Topological Polar Surface Area: 54.4